Synergistic effect of Ti3+ doping and facet regulation over Ti3+-doped TiO2 nanosheets with enhanced photoreactivity†
Catalysis Science & Technology Pub Date: 2018-07-04 DOI: 10.1039/C8CY01016A
Abstract
Ti3+-doped TiO2 nanosheets with different percentages of exposed {001} facets were synthesized by aluminium (Al) reduction. The structure, crystallinity, morphology, and other properties of the as-prepared samples were characterized by X-ray diffraction, transmission electron microscopy, high-resolution transmission electron microscopy and X-ray photoelectron spectroscopy. Electron paramagnetic resonance spectra confirm the presence of paramagnetic Ti3+ species in the prepared Ti3+-doped TiO2. Under UV-visible light irradiation, all the Al-reduced TiO2 nanosheet samples exhibit higher photocatalytic hydrogen evolution, degradation of methyl orange (MO) and photoelectrochemical (PEC) performance than the non-reduced ones. The Al-TiO2-HF6 sample with the highest Ti3+ concentration and optimal exposed {001} facets exhibits the most excellent photoreactivity, which is mainly ascribed to the efficient transport and separation of photo-induced charge carriers resulting from the synergistic effects between Ti3+ doping and facet regulation.
![Graphical abstract: Synergistic effect of Ti3+ doping and facet regulation over Ti3+-doped TiO2 nanosheets with enhanced photoreactivity](http://scimg.chem960.com/usr/1/C8CY01016A.jpg)
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Journal Name:Catalysis Science & Technology
Research Products
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CAS no.: 103646-29-3
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CAS no.: 124387-19-5